N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide, also known as DMFPF, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of amides and is known for its unique chemical structure and properties.
Mechanism of Action
The exact mechanism of action of N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide is not fully understood. However, it has been suggested that N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide exerts its therapeutic effects through the inhibition of certain enzymes and receptors in the body. N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide has been found to inhibit cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide has also been found to inhibit the activity of certain receptors in the body, including the vanilloid receptor (VR1) and the transient receptor potential ankyrin 1 (TRPA1) receptor.
Biochemical and Physiological Effects:
N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide has been found to exhibit a number of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of inflammation and pain. N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide has been found to protect against neuronal damage and cell death in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide for lab experiments is its unique chemical structure, which allows for the study of its mechanism of action and potential therapeutic applications. However, one of the limitations of N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the study of N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide. One direction is to further elucidate its mechanism of action and identify the specific enzymes and receptors that it targets. Another direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to investigate the potential side effects of N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide and its safety for use in humans. Overall, N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide shows great promise as a potential therapeutic agent for a variety of diseases and warrants further study.
Synthesis Methods
N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide is synthesized through a multi-step process that involves the reaction of 3,4-dimethylacetophenone with ethylmagnesium bromide, followed by the reaction of the resulting compound with 2-fluoroacetyl chloride. The final step involves the reaction of the resulting compound with propargyl bromide to obtain N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide.
Scientific Research Applications
N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-[2-(3,4-dimethylphenyl)-2-fluoroethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO/c1-4-13(16)15-8-12(14)11-6-5-9(2)10(3)7-11/h4-7,12H,1,8H2,2-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHDMFXQJUXSVNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(CNC(=O)C=C)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(3,4-Dimethylphenyl)-2-fluoroethyl]prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.